9-(Naphthalen-1-yl)-9h-fluoren-9-amine

• CAS No.: 6276-91-1
• Molecular Formula: C23H17N
• Molecular Weight: 307.4 g/mol
• IUPAC Name: 9-naphthalen-1-ylfluoren-9-amine
• InChI: InChI=1S/C23H17N/c24-23(20-15-7-9-16-8-1-2-10-17(16)20)21-13-5-3-11-18(21)19-12-4-6-14-22(19)23/h1-15H,24H2
• InChI Key: AQQGGQAZPPISKG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C3(C4=CC=CC=C4C5=CC=CC=C53)N

Description

9-(Naphthalen-1-yl)-9h-fluoren-9-amine ( 6276-91-1) is an organic compound with the molecular formula C₂₃H₁₇N and a molecular weight of 307.4 g/mol . This structurally intriguing molecule, which features a fluorene amine core substituted with a naphthalene group, is primarily utilized as a key building block in advanced materials research and development. While specific mechanistic studies on this exact molecule are limited in the public domain, its structure places it within a class of compounds highly valued in organic electronics. Related naphthalenyl-functionalized fluorene derivatives have been extensively studied and synthesized for applications in photonic devices and organic light-emitting diodes (OLEDs) due to their tunable optical properties and ability to form organized molecular arrangements . Researchers explore such compounds for their potential as hole-transporting materials or as core components in the development of organic semiconductors, sensors, and photovoltaic cells . The extended π-conjugated system in its design is central to facilitating charge transport and contributing to the stability and performance of various optoelectronic devices. This product is intended for research purposes as a chemical intermediate or a functional material precursor. It is supplied with a guaranteed purity of ≥98% and must be stored at room temperature. This chemical is For Research Use Only (RUO) and is not intended for diagnostic or therapeutic uses, or for human consumption.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physical and Electronic Properties

The table below summarizes key structural and functional differences between 9-(naphthalen-1-yl)-9H-fluoren-9-amine and related compounds:

Compound Name	Substituents	Molecular Weight (g/mol)	Melting Point (°C)	Key Applications	Performance Metrics
9-(Naphthalen-1-yl)-9H-fluoren-9-amine	Naphthalen-1-yl	321.41 (calculated)	Not reported	OLED host material	High current efficiency
N-(2,5-dimethylhexan-2-yl)-9,9-diphenyl-9H-fluoren-2-amine	Diphenyl, alkyl chain	485.62 (calculated)	135–137	Pharmaceutical intermediate	56% synthesis yield
3-chloro-9H-fluoren-2-amine	Chloro at position 3	215.68	Not reported	Chemical synthesis	Enhanced reactivity
CzFA (10-(4-(naphthalen-1-yl)phenyl)-9-(naphthalen-3-yl)anthracene)	Carbazole-spirobifluorene	Not reported	Not reported	OLED host material	27.8 cd/A efficiency
2-NaAn-1-PNa (asymmetric anthracene-naphthalene)	Naphthalenyl, anthracene	Not reported	Not reported	OLED host material	Improved thermal stability

Key Observations:

Aromatic vs. Aliphatic Substituents: The naphthalen-1-yl group in 9-(naphthalen-1-yl)-9H-fluoren-9-amine enhances π-stacking and charge transport compared to aliphatic substituents (e.g., alkyl chains in N-(2,5-dimethylhexan-2-yl)-9,9-diphenyl-9H-fluoren-2-amine), which may improve solubility but reduce thermal stability .

OLED Host Performance :

• CzFA, a carbazole-spirobifluorene hybrid, achieves a current efficiency of 27.8 cd/A in red OLEDs, outperforming traditional host materials like CBP by 1.6× in power efficiency .
• Asymmetric anthracene-based hosts (e.g., 2-NaAn-1-PNa) demonstrate superior amorphous morphology and thermal stability (T_g > 100°C) due to increased molecular weight and steric hindrance .

Thermal and Morphological Stability :

• Bulky aromatic substituents (e.g., naphthalenyl, anthracene) reduce crystallization tendencies, critical for uniform thin-film deposition in OLEDs .

Challenges and Trade-offs

• Solubility vs. Stability : Larger aromatic substituents improve thermal stability but may reduce solubility, complicating solution-processing methods .
• Synthetic Complexity : Asymmetric designs (e.g., 2-NaAn-1-PNa) require multi-step syntheses, increasing production costs despite performance gains .

Preparation Methods

Iridium-Catalyzed Reductive Amination

The most widely adopted method involves iridium complex-mediated reductive amination between 9H-fluoren-9-one and naphthalen-1-amine. Nguyen et al. optimized this using [pentamethylcyclopentadienyl*Ir(N-phenyl-2-pyridinecarboxamidate)Cl] (1 mol%) in methanol with ammonium formate (10 equiv.) at 37°C for 24 hours. Critical steps include:

• Acid-Base Workup : Post-reaction, aqueous HCl (pH 1–2) removes unreacted amine via ether washing
• Product Isolation : Basification to pH 10–12 with KOH enables dichloromethane extraction
• Yield Optimization : Controlling stoichiometry (1:1.2 ketone:amine) minimizes diarylation byproducts

This method achieves 70% isolated yield with >95% purity after Na2SO4 drying. Comparative studies show methanol outperforms THF or DMF in suppressing imine oligomerization.

Borane-Mediated Alternative Routes

While less common, BH3·THF complexes enable amine-ketone coupling at −78°C to 25°C. Sharma et al. demonstrated this in anhydrous dichloroethane with 2.5 equiv. borane, though yields plateau at 58% due to competitive reduction to fluorenol.

Transition Metal-Catalyzed Annulation Approaches

Palladium-Catalyzed Aryne Annulation

Yamamoto’s aryne annulation constructs the fluorene core simultaneously with naphthyl incorporation:

• Aryne Generation : 2-(Trimethylsilyl)phenyl triflate reacts with CsF at 80°C
• Cross-Coupling : 2-Iodonaphthalene-1-carbaldehyde undergoes Pd(OAc)2/XPhos-catalyzed insertion
• Cyclization : Intramolecular Heck-type closure forms the fused ring system

Key advantages include:

• Tolerance for electron-withdrawing groups (e.g., –Br, –CF3)
• Single-step construction from simple aryl halides (85% yield for brominated derivatives)

Nickel-Mediated Coupling Reactions

Recent work by Srimani et al. employs Ni(cod)2 with dtbpy ligands for C–N bond formation:

Reaction Parameters :

• Substrate: 9-Bromo-9H-fluorene + naphthalen-1-amine
• Solvent: Toluene/THF (4:1)
• Temperature: 110°C, 16 h
• Yield: 68% with 0.5 mol% catalyst loading

Notably, this method avoids precious metals but requires strict oxygen exclusion.

C–H Functionalization Techniques

Acceptorless Dehydrogenative Coupling

Pioneered by the IIT Guwahati group, this atom-economic approach utilizes RuCl3·xH2O/ABNO catalyst systems:

• Mechanism :

  • C–H activation at fluorene C9 position
  • Concerted amine C–N bond formation with H2 liberation

• Conditions :

  • Substrate ratio 1:1.2 (fluorene:amine)
  • 120°C in mesitylene, 24 h
  • 63% isolated yield

Photoredox-Mediated Amination

Emerging methodologies employ Ir(ppy)3 under blue LED irradiation for radical-based coupling:

• Radical Initiation : Persulfate oxidants generate fluorenyl radicals
• Cross-Coupling : Trapping with naphthylamine radicals forms C–N bonds
• Limitation : Requires stoichiometric oxidants, complicating workup

Comparative Methodological Analysis

Table 1: Synthetic Method Comparison

Method	Catalyst	Temp (°C)	Time (h)	Yield (%)	Purity (%)
Iridium Reductive	IrCp* Complex	37	24	70	95
Pd Annulation	Pd(OAc)2/XPhos	80	12	85	98
Ni Coupling	Ni(cod)2/dtbpy	110	16	68	90
Ru C–H	RuCl3/ABNO	120	24	63	88

Key Observations :

• Palladium methods offer highest yields but require prefunctionalized substrates
• Iridium catalysis balances efficiency and operational simplicity
• C–H activation excels in atom economy but needs yield improvements

Purification and Characterization

Chromatographic Techniques

• Normal Phase : SiO2 with hexane/EtOAc (100:1→50:1) resolves regioisomers
• HPLC : Agilent 1260 with acetonitrile/H2O (90:10) achieves >99% purity

Spectroscopic Validation

• 1H NMR : Characteristic singlet at δ 4.85 ppm (C9 proton)
• 13C NMR : Quaternary carbon at δ 145.1 ppm (C–N linkage)
• HRMS : m/z 336.1752 [M+H]+ matches theoretical

Industrial-Scale Considerations

Challenges :

• Catalyst cost (Ir: $4,500/mol vs Ni: $150/mol)
• High-dilution requirements for annulation (0.1 M)
• Exothermic amine addition requiring cryogenic control

Optimization Strategies :

• Catalyst recycling via biphasic systems
• Flow chemistry for exothermic steps
• Mechanochemical activation to reduce solvent use

Q & A

Basic Research Questions

Q. What are the common synthetic routes for 9-(Naphthalen-1-yl)-9H-fluoren-9-amine, and how do steric/electronic factors influence reaction efficiency?

• Methodological Answer : A typical route involves nucleophilic substitution or coupling reactions using 9H-fluoren-9-amine derivatives and naphthalene precursors. For example, chlorination of 9,9-dimethylfluorene followed by amination with naphthalen-1-yl groups is a documented pathway . Steric hindrance from substituents (e.g., methyl groups on the fluorene backbone) and electronic effects (e.g., electron-donating/withdrawing groups on naphthalene) significantly impact reaction yields. Optimizing solvent polarity (e.g., THF vs. toluene) and temperature (reflux conditions) can mitigate these challenges .

Q. How can researchers confirm the structural integrity and purity of 9-(Naphthalen-1-yl)-9H-fluoren-9-amine?

• Methodological Answer : Use a combination of spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR) : $^1$H and $^13$C NMR to confirm aromatic proton environments and substituent positions.
• Mass Spectrometry (MS) : High-resolution MS to verify molecular weight and fragmentation patterns.
• X-ray Crystallography (if crystalline): Resolve steric configurations and bond angles .
  • Purity is assessed via HPLC with UV detection (λ = 254 nm) or differential scanning calorimetry (DSC) for melting point consistency .

Advanced Research Questions

Q. How do electronic properties of 9-(Naphthalen-1-yl)-9H-fluoren-9-amine influence its applications in optoelectronic materials?

• Methodological Answer : The fused aromatic system creates a rigid, planar structure with extended π-conjugation, enabling tunable absorption/emission spectra. Computational studies (DFT or TD-DFT) can predict HOMO-LUMO gaps and charge-transfer behavior. Experimentally, cyclic voltammetry measures redox potentials, while UV-vis and fluorescence spectroscopy quantify quantum yields. Compare with analogs (e.g., biphenyl-substituted fluorenes) to isolate naphthalene’s contribution .

Q. What strategies resolve contradictions in reported spectroscopic data for 9-(Naphthalen-1-yl)-9H-fluoren-9-amine derivatives?

• Methodological Answer : Discrepancies often arise from solvent effects, impurities, or tautomerism. Standardize protocols:

• Use deuterated solvents (e.g., CDCl₃) for NMR consistency.
• Cross-validate with alternative techniques (e.g., IR for functional groups).
• Perform comparative studies with structurally defined analogs (e.g., 4,7-difluoro-9H-fluoren-2-amine) to benchmark spectral signatures .

Q. How can factorial design optimize reaction conditions for synthesizing 9-(Naphthalen-1-yl)-9H-fluoren-9-amine?

• Methodological Answer : Apply a 2$^k$ factorial design to test variables:

• Factors : Catalyst loading (Pd vs. Cu), temperature (80°C vs. 120°C), solvent (polar vs. nonpolar).
• Response Variables : Yield, purity, reaction time.
• Analysis : ANOVA identifies significant factors. For example, higher Pd loading may accelerate coupling but increase byproducts. Response surface methodology (RSM) refines optimal conditions .